Cas no 2757894-62-3 (2-(3-Fluorophenyl)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid)

• Product Name: 2-(3-Fluorophenyl)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• CAS No: 2757894-62-3
• MF: C₁₃H₁₄FNO₄
• MW: 267.252967357636
• CID: 5946534
• PubChem ID: 165753241
• Update Time: 2025-06-08

2-(3-Fluorophenyl)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37102125
• 2757894-62-3
• 2-(3-fluorophenyl)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• 2-(3-Fluorophenyl)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid

• Inchi： 1S/C13H14FNO4/c1-3-7-19-13(18)15(2)11(12(16)17)9-5-4-6-10(14)8-9/h3-6,8,11H,1,7H2,2H3,(H,16,17)
• InChI Key： GXRHFGFFJIEVDY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C(=O)O)N(C(=O)OCC=C)C

Computed Properties

• Exact Mass: 267.09068609g/mol
• Monoisotopic Mass: 267.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(3-Fluorophenyl)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid

Research Brief on 2-(3-Fluorophenyl)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid (CAS: 2757894-62-3)

The compound 2-(3-Fluorophenyl)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid (CAS: 2757894-62-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 2-(3-Fluorophenyl)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid, which include a fluorophenyl group and an allyloxycarbonyl-protected amino acid moiety. These features contribute to its reactivity and potential as a building block for more complex pharmaceutical agents. The compound's ability to act as a versatile intermediate in the synthesis of biologically active molecules has been a focal point of recent research.

In terms of synthesis, a novel and efficient route for the preparation of 2-(3-Fluorophenyl)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid has been reported. This method involves a multi-step process that includes the protection of the amino group, followed by a fluorophenyl substitution and subsequent deprotection. The optimized synthetic route has demonstrated high yields and purity, making it suitable for large-scale production.

Biological evaluations of this compound have revealed promising activity in various assays. Preliminary studies indicate that 2-(3-Fluorophenyl)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and therapeutic efficacy.

Additionally, the compound's pharmacokinetic properties, such as its stability, solubility, and bioavailability, have been investigated. Early results suggest that it possesses favorable drug-like properties, although further optimization may be required to enhance its pharmacokinetic profile. Computational modeling and structure-activity relationship (SAR) studies are being conducted to identify derivatives with improved potency and selectivity.

In conclusion, 2-(3-Fluorophenyl)-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid represents a promising candidate for further development in medicinal chemistry. Its unique structural features, efficient synthesis, and preliminary biological activity make it a valuable subject of ongoing research. Future studies will focus on expanding its therapeutic applications and optimizing its pharmacological properties for clinical use.